Ciapavir

• Molecular Formula: C54H70N8O8S2
• Molecular Weight: 1023.3 g/mol
• InChI: InChI=1S/C54H70N8O8S2/c1-31(55-7)47(63)57-37-21-25-71-41-29-53(3,4)45(61(41)51(37)67)49(65)59-43-35-19-13-11-17-33(35)27-39(43)69-23-15-9-10-16-24-70-40-28-34-18-12-14-20-36(34)44(40)60-50(66)46-54(5,6)30-42-62(46)52(68)38(22-26-72-42)58-48(64)32(2)56-8/h11-14,17-20,31-32,37-46,55-56H,21-30H2,1-8H3,(H,57,63)(H,58,64)(H,59,65)(H,60,66)/t31-,32-,37-,38-,39+,40+,41-,42-,43-,44-,45+,46+/m0/s1
• InChIKey: QYUQEIDUJNTYDQ-FPKACUMUSA-N

Ciapavir Procurement Guide

Ciapavir (SBI-0953294; CAS 2433895-70-4) is a bivalent, next-generation Smac mimetic and cIAP1 antagonist specifically optimized as an HIV-1 latency-reversing agent (LRA) [1]. It was designed by dimerizing the monovalent precursor SBI-0637142 to achieve enhanced potency, pharmacokinetics, and target engagement [1]. Ciapavir activates the non-canonical NF-κB signaling pathway via degradation of cIAP1, leading to transcriptional reactivation of latent HIV-1 provirus without inducing systemic T cell activation or broad cytokine release [1]. Unlike Smac mimetics originally developed for oncology indications, Ciapavir was purpose-engineered for HIV-1 latency reversal, representing the first-in-class molecule optimized specifically for this therapeutic application .

1 Bivalent cIAP1 antagonist optimized for HIV-1 latency reversal research

2 Selective non-canonical NF-κB pathway activation; limited T cell activation context

3 Purpose-engineered tool; distinct from oncology Smac mimetics in LRA function

• [1] Pache L, Marsden MD, Teriete P, et al. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo. Cell Rep Med. 2020;1(3):100037. doi:10.1016/j.xcrm.2020.100037 View Source

Why Ciapavir Cannot Be Substituted

Smac mimetics are a structurally diverse class with profound functional divergence depending on valency, linker geometry, and target selectivity (cIAP1 vs. XIAP vs. cIAP2) [1]. Clinical-stage cancer Smac mimetics—including LCL-161, GDC-0152, AT-406, and ASTX660—showed little to no LRA activity when tested head-to-head, demonstrating that anticancer Smac mimetics are not functionally interchangeable for latency reversal applications [1]. Even bivalent oncology compounds such as birinapant and BV-6 required 10- to 100-fold higher concentrations than Ciapavir to achieve comparable latency reversal [1]. Furthermore, alternative LRA classes such as PKC agonists (bryostatin-1, ingenol-3-angelate) induce systemic T cell activation—a toxicity liability absent with Ciapavir [1]. Critically, Ciapavir's first-generation monovalent precursor SBI-0637142 exhibits 10- to 1,000-fold lower potency and ~20-fold lower in vivo plasma exposure, underscoring that even within the same chemical lineage, substitution yields quantitatively inferior pharmacological outcomes [1].

Oncology Smac mimetics

May show minimal latency reversal activity; functional interchangeability for LRA research not supported.

SBI-0637142 (monovalent precursor)

Markedly lower potency and systemic exposure may shift experimental outcomes in latency reversal assays.

PKC agonists (bryostatin-1, ingenol-3-angelate)

May induce systemic T cell activation, potentially confounding latency reversal endpoint interpretation.

• [1] Pache L, Marsden MD, Teriete P, et al. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo. Cell Rep Med. 2020;1(3):100037. doi:10.1016/j.xcrm.2020.100037 View Source

Ciapavir Differentiation Evidence

Superior Potency Over SBI-0637142

In the latently infected Jurkat 2D10 cell model, the bivalent Ciapavir achieves comparable levels of HIV-1 latency reversal (measured by GFP reporter expression) at concentrations 10- to 1,000-fold lower than its monovalent first-generation precursor, SBI-0637142 [1]. Ciapavir reached >65% of the LRA activity of the positive control PMA/ionomycin treatment [1]. This potency gain was achieved without any increase in cytotoxicity relative to SBI-0637142 [1].

Potency vs. precursor

Head-to-head

Ciapavir: >65% of maximal LRA at low concentration vs. SBI-0637142: requires 10- to 1,000-fold higher concentration

Supports research fit for latency reversal assays at lower compound concentrations

2D10 Jurkat model, 48 h, GFP reporter

Evidence Dimension	Concentration required for equivalent latency reversal (GFP+ 2D10 cells)
Target Compound Data	Ciapavir (SBI-0953294): achieves comparable latency reversal at 10- to 1,000-fold lower concentration; reaches >65% of PMA/ionomycin maximal LRA activity
Comparator Or Baseline	SBI-0637142 (monovalent first-generation Smac mimetic): requires 10- to 1,000-fold higher concentration to achieve equivalent GFP+ response
Quantified Difference	10- to 1,000-fold potency enhancement (concentration reduction) vs. SBI-0637142
Conditions	2D10 Jurkat cell latency model; 48 h compound treatment; LRA activity measured by GFP reporter expression; cytotoxicity assessed in parallel

Why This Matters

Procurement of Ciapavir rather than SBI-0637142 directly translates to effective latency reversal at substantially lower test concentrations, reducing compound consumption per experiment and minimizing the risk of off-target effects at higher doses.

• [1] Pache L, Marsden MD, Teriete P, et al. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo. Cell Rep Med. 2020;1(3):100037. doi:10.1016/j.xcrm.2020.100037 View Source

Enhanced In Vivo Exposure vs. SBI-0637142

In head-to-head pharmacokinetic studies in C57BL/6 mice, intraperitoneal administration of Ciapavir yielded an approximately 20-fold increase in plasma concentrations at 2 hours post-dose compared to an equivalent dose of SBI-0637142 [1]. Ciapavir at 10 mg/kg i.p. displayed a half-life (t½) of 2.9 hours and sustained cIAP1 target degradation for at least 24 hours post-dose [1]. Both 10 mg/kg and 20 mg/kg doses resulted in robust target engagement as measured by cIAP1 protein degradation [1].

PK exposure vs. precursor

Head-to-head

Ciapavir: ~20-fold higher plasma conc. at 2 h vs. SBI-0637142: equivalent i.p. dose, lower exposure

May support in vivo dosing feasibility with lower compound consumption

C57BL/6 mice, i.p., t½ 2.9 h; cIAP1 degradation ≥24 h

Evidence Dimension	Plasma drug concentration at 2 h post-equivalent i.p. dose
Target Compound Data	Ciapavir: ~20-fold higher plasma concentration vs. SBI-0637142 at equivalent dose; t½ = 2.9 h (10 mg/kg i.p.); sustained cIAP1 degradation ≥24 h
Comparator Or Baseline	SBI-0637142: ~20-fold lower plasma concentration at equivalent i.p. dose at 2 h
Quantified Difference	Approximately 20-fold increase in plasma exposure (Ciapavir vs. SBI-0637142)
Conditions	C57BL/6 mice; intraperitoneal injection; plasma sampled at 2 h post-dose; cIAP1 degradation assessed by immunoblot; PK parameters derived from time-course analysis

Why This Matters

For in vivo HIV-1 latency reversal studies, Ciapavir's significantly higher systemic exposure at equivalent dosing means that pharmacologically effective concentrations are achievable at lower or less frequent dosing regimens, reducing compound cost per animal study and improving experimental feasibility.

• [1] Pache L, Marsden MD, Teriete P, et al. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo. Cell Rep Med. 2020;1(3):100037. doi:10.1016/j.xcrm.2020.100037 View Source

Superior LRA Efficacy vs. Cancer Smac Mimetics

In a systematic comparison of Smac mimetics in the 2D10 Jurkat latency model, Ciapavir was found to be more efficacious as an LRA than seven Smac mimetics developed as cancer therapeutics, including clinical-stage compounds GDC-0152, LCL-161, birinapant, AT-406, and ASTX660 [1]. While the bivalent compounds SM-164, birinapant, and BV-6 reached comparable GFP-positive cell levels at 10- to 100-fold lower concentrations than monovalent cancer compounds, none of the tested molecules exceeded the LRA potency of Ciapavir [1]. Several clinically evaluated monovalent compounds (LCL-161, GDC-0152, AT-406, ASTX660) showed little if any LRA activity [1]. LRA activity was mechanistically linked to cIAP1 degradation, which was commensurate with latency reversal efficacy for each compound [1].

LRA activity vs. cancer Smac mimetics

Head-to-head

Ciapavir: highest LRA potency; >65% of PMA/iono max vs. Birinapant, BV-6: 10- to 100-fold less potent; LCL-161, GDC-0152, etc.: little/no activity

Oncology Smac mimetics not functionally interchangeable for LRA research

2D10 Jurkat, 48 h; cIAP1 degradation commensurate with LRA

Evidence Dimension	Latency reversal activity (GFP+ 2D10 cells) and cIAP1 degradation
Target Compound Data	Ciapavir (SBI-0953294): highest LRA potency and efficacy among all tested Smac mimetics; >65% of PMA/ionomycin maximal activity
Comparator Or Baseline	GDC-0152, LCL-161, AT-406, ASTX660: little to no LRA activity. Birinapant, SM-164, BV-6: 10- to 100-fold less potent than Ciapavir; SBI-0637142: 10- to 1,000-fold less potent
Quantified Difference	Ciapavir > all tested clinical-stage and preclinical Smac mimetics in LRA potency; monovalent clinical compounds essentially inactive; best bivalent comparators 10- to 100-fold less potent
Conditions	2D10 latently infected Jurkat cell line; compound treatment for 48 h; LRA activity assessed by GFP reporter; cytotoxicity monitored; cIAP1 degradation assessed by immunoblot

Why This Matters

For researchers procuring an Smac mimetic for HIV-1 latency reversal studies, Ciapavir is the only molecule in its class specifically optimized for this application; clinical-stage oncology Smac mimetics are functionally inadequate as LRAs, and their procurement would yield negative or confounded experimental results.

• [1] Pache L, Marsden MD, Teriete P, et al. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo. Cell Rep Med. 2020;1(3):100037. doi:10.1016/j.xcrm.2020.100037 View Source

Immune Safety Advantage Over PKC Agonists

Treatment of resting CD4+ T cells ex vivo with Ciapavir at doses sufficient for pathway activation did not significantly increase expression of early (CD69) or late (CD25) T cell activation markers, nor did it induce detectable cytokine release [1]. In contrast, PKC agonists such as bryostatin-1 and ingenol-3-angelate—which are among the most potent in vitro LRAs—are well-documented to induce systemic T cell activation, a clinical toxicity liability that has precluded their use at efficacious doses [1]. In the BLT humanized mouse model, Ciapavir-mediated latency reversal was not accompanied by generalized immune activation; CD69 was not significantly upregulated at the 20 mg/kg efficacious dose, and only modest changes in a small subset of cytokines (8 of 38 analyzed) were observed [1]. Bryostatin-1, evaluated in a phase I clinical trial (distinct study), was tested at suboptimal doses specifically due to toxicity concerns and failed to demonstrate latency reversal at those doses [1].

Immune activation endpoints

Class-level

Ciapavir: no significant CD69/CD25 upregulation in rCD4+ T cells; limited cytokine changes (8/38) in BLT mice. PKC agonists: documented systemic T cell activation and dose-limiting immune activation.

May reduce immune-activation variable in latency reversal studies

Ex vivo rCD4+ T cells; BLT humanized mouse model; class-level inference vs. PKC agonists

Evidence Dimension	T cell activation and cytokine induction at LRA-efficacious doses
Target Compound Data	Ciapavir: no significant increase in CD69 or CD25 expression in rCD4+ T cells ex vivo; no substantial cytokine elevation in mice; minimal immune activation in BLT mouse model (CD69 not significantly increased at 20 mg/kg)
Comparator Or Baseline	PKC agonists (bryostatin-1, ingenol-3-angelate): induce systemic T cell activation and cytokine release; bryostatin-1 tested at suboptimal doses in clinical trial due to toxicity concerns
Quantified Difference	Ciapavir: CD69 and CD25 not significantly induced; 8/38 cytokines modestly changed. PKC agonists: documented systemic T cell activation and dose-limiting toxicity (qualitative class-level difference)
Conditions	Ex vivo: resting CD4+ T cells from healthy donors; In vivo: BLT humanized mouse model (20 mg/kg i.p.); comparative PKC agonist data derived from published literature cited within the primary reference

Why This Matters

For 'shock and kill' HIV-1 cure strategies, the LRA must reactivate latent virus without triggering immune-mediated toxicity. PKC agonists—the most potent alternative LRA class—carry an inherent immune activation liability. Ciapavir is the only LRA demonstrated to achieve in vivo latency reversal in the absence of systemic T cell activation, making it the preferred procurement choice for studies requiring a favorable immune safety window.

• [1] Pache L, Marsden MD, Teriete P, et al. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo. Cell Rep Med. 2020;1(3):100037. doi:10.1016/j.xcrm.2020.100037 View Source

Synergy with BET Bromodomain Inhibitors

Ciapavir exhibits potent Bliss synergy with the BET bromodomain inhibitors JQ1 and I-BET151 in the 2D10 latency model, enhancing HIV-1 latency reversal beyond additive effects [1]. By contrast, combinations of Ciapavir with PKC agonists bryostatin-1 or ingenol-3-angelate exhibited concomitant toxicity that precluded efficient synergy [1]. This differential combination pharmacology—synergy with BET inhibitors vs. toxicity with PKC agonists—is a distinguishing feature that has direct implications for experimental design in combination LRA strategies [1].

Combination synergy with BETi

Head-to-head

Ciapavir + JQ1/I-BET151: potent Bliss synergy, no added cytotoxicity vs. Ciapavir + bryostatin-1/ingenol-3-angelate: concomitant toxicity, synergy precluded

Supports BET inhibitor co-treatment research protocols

2D10 Jurkat, Bliss independence model, viability monitored

Evidence Dimension	Bliss synergy score and combination tolerability in 2D10 latency model
Target Compound Data	Ciapavir + JQ1 or I-BET151: potent Bliss synergy without increased cytotoxicity
Comparator Or Baseline	Ciapavir + bryostatin-1 or ingenol-3-angelate: concomitant toxicity precluding efficient synergy
Quantified Difference	Qualitative difference: synergy with BETi vs. toxicity with PKCas in combination; specific Bliss scores reported in Figure 1G and Figure S1
Conditions	2D10 Jurkat latency model; 48 h combination treatment; LRA activity by GFP; viability assessed in parallel; Bliss independence model for synergy quantification

Why This Matters

Researchers designing combination LRA protocols should procure Ciapavir specifically for BET inhibitor co-treatment studies, as this combination achieves synergistic latency reversal without the toxicity observed with PKC agonist combinations—a critical differentiation for experimental success in multi-agent 'shock' strategies.

• [1] Pache L, Marsden MD, Teriete P, et al. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo. Cell Rep Med. 2020;1(3):100037. doi:10.1016/j.xcrm.2020.100037 View Source

In Vivo Latency Reversal in BLT Mice

In ART-suppressed, HIV-1-infected BLT humanized mice, systemic administration of Ciapavir (10 or 20 mg/kg i.p.) resulted in detectable latency reversal. Three of nine Ciapavir-treated mice exhibited increases in plasma HIV-1 RNA at the 48 h necropsy time point, whereas none of the nine vehicle control animals had quantifiable plasma viremia [1]. Furthermore, evaluation of bone marrow RNA showed a significant increase in HIV-1 expression in four of six mice in the 20 mg/kg treatment group [1]. Critically, this in vivo latency reversal occurred in the absence of systemic T cell activation—percentages of human CD45+ immune cells, CD3+ T cells, and CD4+ T cells did not differ significantly between treatment groups [1]. This contrasts with the clinical experience of HDAC inhibitors (e.g., romidepsin, panobinostat) and PKC agonists, which have shown either modest efficacy or dose-limiting immune activation in clinical testing [1].

In vivo latency reversal

Reported

3/9 mice with plasma HIV-1 RNA; 4/6 increased bone marrow HIV-1 expression

Reported in vivo reversal context; vehicle 0/9

BLT humanized mice, ART-suppressed, 20 mg/kg i.p., 48 h necropsy

Evidence Dimension	In vivo HIV-1 latency reversal in ART-suppressed humanized mouse model
Target Compound Data	Ciapavir: 3/9 mice showed plasma HIV-1 RNA at necropsy; 4/6 mice (20 mg/kg) showed increased bone marrow HIV-1 expression; no significant change in immune cell composition or T cell activation
Comparator Or Baseline	Vehicle control: 0/9 mice had quantifiable plasma viremia
Quantified Difference	3/9 vs. 0/9 plasma viremia; 4/6 bone marrow HIV-1 expression increase vs. vehicle baseline
Conditions	BLT humanized mice; X4-tropic HIV-1NL4-3 infection; 7 weeks ART suppression; single i.p. Ciapavir dose (10 or 20 mg/kg); 48 h necropsy; qRT-PCR for HIV-1 gag; flow cytometry for immune markers

Why This Matters

Ciapavir is one of very few LRAs with published in vivo proof-of-concept for latency reversal in an ART-suppressed animal model without systemic immune activation. This body of in vivo evidence, unique among Smac mimetics optimized for HIV-1, supports procurement for translational studies aiming to bridge in vitro findings to in vivo latency reversal applications.

• [1] Pache L, Marsden MD, Teriete P, et al. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo. Cell Rep Med. 2020;1(3):100037. doi:10.1016/j.xcrm.2020.100037 View Source

Ciapavir Procurement Scenarios

In Vitro Monotherapy Latency Reversal

Ciapavir is indicated for single-agent latency reversal experiments in latently infected cell lines (e.g., 2D10 Jurkat, J-Lat) and primary CD4+ T cell models where high potency (10- to 1,000-fold more potent than SBI-0637142) and an absence of cytotoxicity at efficacious concentrations are required [1]. Its bivalent design and cIAP1-targeted mechanism provide >65% of maximal PMA/ionomycin LRA activity without triggering cytokine release or T cell activation markers (CD69, CD25) [1].

Combination with BET Inhibitors

Ciapavir is the LRA of choice for combination studies with BET inhibitors such as JQ1 and I-BET151, where it demonstrates potent Bliss synergy without the concomitant toxicity observed with PKC agonist combinations [1]. Procurement for BETi combination studies leverages Ciapavir's unique mechanistic compatibility with epigenetic modulators that target bromodomain-dependent transcriptional regulation of HIV-1 [1].

In Vivo Latency Reversal in Humanized Mice

Ciapavir is the only Smac mimetic with published in vivo latency reversal data in ART-suppressed BLT humanized mice demonstrating viral reactivation (plasma and bone marrow HIV-1 RNA) without systemic T cell activation or broad cytokine induction [1]. Its favorable pharmacokinetic profile (t½ = 2.9 h; 24 h sustained cIAP1 degradation; ~20-fold superior plasma exposure vs. SBI-0637142) supports in vivo dosing regimens at 10–20 mg/kg i.p. [1].

cIAP1 Target Engagement & NF-κB Pathway Studies

Ciapavir serves as a high-quality chemical probe for investigating cIAP1-dependent regulation of the non-canonical NF-κB pathway in the context of HIV-1 latency. Genetic ablation of NIK (NF-κB-inducing kinase) is sufficient to reverse Ciapavir LRA activity, confirming on-target mechanistic specificity [1]. Researchers studying the intersection of ubiquitin ligase biology (cIAP1 degradation) and HIV-1 transcriptional regulation should procure Ciapavir as the purpose-optimized tool compound for this pathway [1].

Application

Selection Property

Validation Focus

In vitro latency reversal studies

Bivalent cIAP1-targeted LRA

Cytotoxicity and cytokine release endpoints

BET inhibitor combination studies

BETi mechanistic compatibility

Synergy and viability endpoints

In vivo latency reversal in humanized mouse models

PK exposure and cIAP1 engagement duration

Viral reactivation and immune cell composition

cIAP1/NF-κB pathway probe studies

NIK-dependent on-target mechanism

cIAP1 degradation and NF-κB signaling

• [1] Pache L, Marsden MD, Teriete P, et al. Pharmacological Activation of Non-canonical NF-κB Signaling Activates Latent HIV-1 Reservoirs In Vivo. Cell Rep Med. 2020;1(3):100037. doi:10.1016/j.xcrm.2020.100037 View Source